Cas no 58097-69-1 (hydrotris(1-pyrazolylborato)trichlorotitanium (iv))

• Product Name: hydrotris(1-pyrazolylborato)trichlorotitanium (iv)
• CAS No: 58097-69-1
• MF: C₉H₉BCl₃N₆Ti
• MW: 366.244957685471
• MDL: MFCD00269848
• CID: 948025
• PubChem ID: 90473658
• Update Time: 2025-05-23

hydrotris(1-pyrazolylborato)trichlorotitanium (iv) Chemical and Physical Properties

Names and Identifiers

• hydrotris(1-pyrazolylborato)trichlorotitanium (iv)
• HydrotrispyrazolylboratotrichlorotitaniumIVyelloworange
• Hydrotris(pyrazol-1-ylborato)trichlorotitanium(IV)
• Trichloro[hydrotris(pyrazol-1-yl)borato]titanium(IV)
• MFCD00269848
• 58097-69-1
• Hydrotris(1-pyrazolylborato)trichlorotitanium(IV)

• MDL： MFCD00269848
• Inchi： 1S/C9H9BN6.3ClH.Ti/c1-4-11-14(7-1)10(15-8-2-5-12-15)16-9-3-6-13-16;;;;/h1-9H;3*1H;/q-1;;;;+4/p-3
• InChI Key： OLATUGBJEIDEJI-UHFFFAOYSA-K
• SMILES： [Ti+](Cl)(Cl)Cl.N1([B-](N2C=CC=N2)N2C=CC=N2)C=CC=N1 |^1:5|

Computed Properties

• Exact Mass: 364.95300
• Monoisotopic Mass: 364.952673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 53.46000
• LogP: 2.27420
• Sensitiveness: moisture sensitive

hydrotris(1-pyrazolylborato)trichlorotitanium (iv) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on hydrotris(1-pyrazolylborato)trichlorotitanium (iv)

Hydrotris(1-Pyrazolylborato)Trichlorotitanium (IV): A Comprehensive Overview

Hydrotris(1-pyrazolylborato)trichlorotitanium (IV), also known by its CAS number 58097-69-1, is a highly specialized compound with significant applications in various fields of chemistry and materials science. This compound is a titanium complex with a tris(1-pyrazolylborato) ligand system, making it a unique example of transition metal coordination chemistry. The compound has garnered attention due to its versatile properties and potential applications in catalysis, materials synthesis, and electronic devices.

The synthesis of hydrotris(1-pyrazolylborato)trichlorotitanium (IV) involves the coordination of titanium(IV) ions with tris(1-pyrazolylborato) ligands, which are known for their strong chelating abilities. The resulting complex exhibits a stable octahedral geometry, which is crucial for its catalytic activity and electronic properties. Recent studies have highlighted the importance of this compound in facilitating selective oxidation reactions, particularly in the presence of oxygen or other oxidizing agents.

One of the most notable advancements in the study of hydrotris(1-pyrazolylborato)trichlorotitanium (IV) is its role in the synthesis of nanomaterials. Researchers have demonstrated that this compound can act as a template for the formation of titanium-based nanoparticles, which have applications in catalysis and sensing technologies. The ability of this compound to stabilize metal nanoparticles under harsh conditions has made it a valuable tool in nanotechnology research.

In terms of chemical properties, hydrotris(1-pyrazolylborato)trichlorotitanium (IV) exhibits high thermal stability and excellent redox activity. These characteristics make it an ideal candidate for use in electrochemical applications, such as lithium-ion batteries and supercapacitors. Recent experiments have shown that incorporating this compound into electrode materials can significantly enhance energy storage capabilities, paving the way for more efficient energy storage solutions.

The electronic properties of hydrotris(1-pyrazolylborato)trichlorotitanium (IV) have also been explored extensively. Studies have revealed that this compound exhibits semiconductor-like behavior, which is attributed to its unique electronic structure. This property has led to its use in optoelectronic devices, where it can function as a photosensitive material or a charge transport layer.

In addition to its technical applications, hydrotris(1-pyrazolylborato)trichlorotitanium (IV) has been studied for its potential in biological systems. Researchers have investigated its interactions with biomolecules, such as DNA and proteins, which could lead to new insights into metalloenzyme mechanisms and bio-inspired catalysts.

The development of novel synthetic methods for hydrotris(1-pyrazolylborato)trichlorotitanium (IV) has also been a focal point of recent research efforts. Scientists have explored green chemistry approaches to synthesize this compound, emphasizing the use of renewable resources and minimizing environmental impact. These advancements not only enhance the sustainability of the synthesis process but also open up new avenues for large-scale production.

In conclusion, hydrotris(1-pyrazolylborato)trichlorotitanium (IV), CAS No. 58097-69-1, is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key material for future technological innovations.